Cas no 87198-87-6 (Desmethyl Acridinium C2 NHS Ester)

• Product Name: Desmethyl Acridinium C2 NHS Ester
• CAS No: 87198-87-6
• MF: C₂₇H₂₀N₂O₆
• MW: 468.457507133484
• CID: 992339
• PubChem ID: 46781148
• Update Time: 2025-06-09

Desmethyl Acridinium C2 NHS Ester Chemical and Physical Properties

Names and Identifiers

• Desmethyl Acridinium NHS Ester
• Desmethyl Acridinium C2 NHS Ester
• [4-[3-(2,5-dioxopyrrolidin-1-yl)oxy-3-oxopropyl]phenyl] acridine-9-carboxylate
• 9-ACRIDINECARBOXYLIC ACID 4-[3-[(2,5-DIOXO-1-PYRROLIDINYL)OXY]-3-OXOPROPYL]PHENYL ESTER
• AKOS030255885
• 4-{3-[(2,5-DIOXOPYRROLIDIN-1-YL)OXY]-3-OXOPROPYL}PHENYL ACRIDINE-9-CARBOXYLATE
• 87198-87-6
• 4-(3-((2,5-Dioxopyrrolidin-1-yl)oxy)-3-oxopropyl)phenyl acridine-9-carboxylate
• FT-0666073
• DTXSID90675802

• Inchi： 1S/C27H20N2O6/c30-23-14-15-24(31)29(23)35-25(32)16-11-17-9-12-18(13-10-17)34-27(33)26-19-5-1-3-7-21(19)28-22-8-4-2-6-20(22)26/h1-10,12-13H,11,14-16H2
• InChI Key： GBOJMSAFBYZBOM-UHFFFAOYSA-N
• SMILES： O(C(CCC1C=CC(=CC=1)OC(C1C2C=CC=CC=2N=C2C=CC=CC=12)=O)=O)N1C(CCC1=O)=O

Computed Properties

• Exact Mass: 468.13200
• Monoisotopic Mass: 468.13213636g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 785
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 103Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 174-178°C
• Boiling Point: 687.4±65.0 °C at 760 mmHg
• Flash Point: 369.5±34.3 °C
• Solubility: Chloroform (Slightly), DMSO (Slightly), Ethyl Acetate (Very Slightly)
• PSA: 102.87000
• LogP: 4.08490
• Vapor Pressure: 0.0±2.1 mmHg at 25°C

Desmethyl Acridinium C2 NHS Ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Acridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Benzoquinolines Acridines

Additional information on Desmethyl Acridinium C2 NHS Ester

Recent Advances in Desmethyl Acridinium C2 NHS Ester (CAS: 87198-87-6) for Biomedical Applications

Desmethyl Acridinium C2 NHS Ester (CAS: 87198-87-6) has emerged as a pivotal reagent in the field of chemical biology and biomedical research, particularly in the development of advanced diagnostic and therapeutic tools. This compound, a derivative of acridinium, is widely recognized for its exceptional chemiluminescent properties, making it an ideal candidate for applications in immunoassays, molecular imaging, and targeted drug delivery systems. Recent studies have highlighted its potential in enhancing the sensitivity and specificity of diagnostic assays, thereby addressing critical challenges in early disease detection and monitoring.

The unique chemical structure of Desmethyl Acridinium C2 NHS Ester, characterized by the presence of an NHS ester group, facilitates its conjugation with biomolecules such as antibodies, peptides, and nucleic acids. This property has been leveraged in the design of novel probes for real-time imaging and detection of biomarkers associated with various diseases, including cancer and infectious diseases. A 2023 study published in the Journal of Biomedical Chemistry demonstrated the efficacy of this compound in detecting low-abundance biomarkers in serum samples, achieving a detection limit significantly lower than conventional methods.

In addition to its diagnostic applications, Desmethyl Acridinium C2 NHS Ester has shown promise in therapeutic contexts. Researchers have explored its use in photodynamic therapy (PDT), where its chemiluminescent properties are harnessed to generate reactive oxygen species (ROS) upon light activation. A recent preclinical study reported in ACS Chemical Biology revealed that conjugates of this compound with tumor-targeting peptides exhibited selective cytotoxicity in cancer cells, while sparing healthy tissues. This finding underscores its potential as a targeted therapeutic agent with minimal off-target effects.

The synthesis and optimization of Desmethyl Acridinium C2 NHS Ester have also been a focus of recent research. Advances in synthetic chemistry have enabled the production of high-purity batches with improved stability and reactivity. A 2024 publication in Organic & Biomolecular Chemistry detailed a novel synthetic route that enhances the yield and scalability of this compound, addressing previous limitations in large-scale production. These developments are critical for its transition from laboratory research to clinical applications.

Despite these advancements, challenges remain in the widespread adoption of Desmethyl Acridinium C2 NHS Ester. Issues such as long-term stability in biological environments and the need for optimized conjugation protocols require further investigation. Ongoing research aims to address these gaps, with a particular focus on improving the compound's pharmacokinetic properties and biocompatibility. Collaborative efforts between academic institutions and industry partners are expected to accelerate the translation of these findings into practical solutions.

In conclusion, Desmethyl Acridinium C2 NHS Ester (CAS: 87198-87-6) represents a versatile and powerful tool in the realm of chemical biology and biomedical research. Its applications span diagnostics, therapeutics, and molecular imaging, driven by its unique chemiluminescent properties and ease of conjugation with biomolecules. As research continues to uncover new possibilities for this compound, it holds the potential to revolutionize approaches to disease detection and treatment, paving the way for next-generation biomedical technologies.